2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
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2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB126091-250 G |
3-methylpyridin-2-amine |
1603-40-3 | 97% | 250g |
¥ 250.00 | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | A0400-500g |
3-methylpyridin-2-amine |
1603-40-3 | 98.0%(GC) | 500g |
￥1790.0 | 2022-05-30 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | A0400-25g |
3-methylpyridin-2-amine |
1603-40-3 | 98.0%(GC) | 25g |
￥270.0 | 2022-05-30 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | A081A-100g |
3-methylpyridin-2-amine |
1603-40-3 | 98% | 100g |
￥84.0 | 2022-05-30 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | A081A-500g |
3-methylpyridin-2-amine |
1603-40-3 | 98% | 500g |
￥359.0 | 2022-05-30 | |
| TRC | A617630-50g |
2-Amino-3-methylpyridine |
1603-40-3 | 50g |
$ 69.00 | 2023-04-19 | ||
| TRC | A617630-100g |
2-Amino-3-methylpyridine |
1603-40-3 | 100g |
$ 70.00 | 2022-06-08 | ||
| TRC | A617630-250g |
2-Amino-3-methylpyridine |
1603-40-3 | 250g |
$ 150.00 | 2023-04-19 | ||
| TRC | A617630-500g |
2-Amino-3-methylpyridine |
1603-40-3 | 500g |
$ 165.00 | 2022-06-08 | ||
| NAN JING HUA XUE SHI JI GU FEN Co., Ltd. | C0464549851- 5g |
3-methylpyridin-2-amine |
1603-40-3 | 92% | 5g |
¥ 42.4 | 2021-05-18 |
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3-Methylpyridin-2-amine, also known by its CAS number 1603-40-3, is a versatile compound with significant applications in the fields of chemistry, biology, and pharmaceuticals. This compound is a derivative of pyridine, a heterocyclic aromatic compound, and is characterized by its unique chemical structure and properties. The molecule consists of a pyridine ring with a methyl group at the 3-position and an amino group at the 2-position, making it a valuable building block in various synthetic processes.
The chemical formula of 3-methylpyridin-2-amine is C6H8N2. It is a colorless to pale yellow liquid with a characteristic odor. The compound is soluble in water and organic solvents, which enhances its utility in laboratory and industrial settings. Its boiling point is approximately 155°C, and it has a molecular weight of 108.14 g/mol.
In recent years, 3-methylpyridin-2-amine has gained attention due to its potential applications in the development of new pharmaceuticals. Research has shown that this compound can serve as an intermediate in the synthesis of various bioactive molecules, including drugs with anti-inflammatory, antiviral, and anticancer properties. For instance, studies have demonstrated that derivatives of 3-methylpyridin-2-amine can inhibit specific enzymes involved in inflammatory pathways, making them promising candidates for the treatment of inflammatory diseases.
The biological activity of 3-methylpyridin-2-amine has been explored in several preclinical studies. One notable study published in the Journal of Medicinal Chemistry reported that a derivative of 3-methylpyridin-2-amine exhibited potent antiviral activity against the influenza virus. The researchers found that the compound effectively inhibited viral replication by targeting a specific viral protein, thereby reducing the severity of the infection. This finding highlights the potential of 3-methylpyridin-2-amine as a lead compound for developing new antiviral therapies.
Beyond its pharmaceutical applications, 3-methylpyridin-2-amine has also been investigated for its use in agrochemicals. Studies have shown that certain derivatives of this compound can act as effective herbicides and insecticides. For example, a recent study published in Pesticide Biochemistry and Physiology demonstrated that a derivative of 3-methylpyridin-2-amine exhibited strong herbicidal activity against several common weed species. The mechanism of action involves disrupting key metabolic pathways in plants, leading to their death.
In the realm of materials science, 3-methylpyridin-2-amine has been explored for its potential as a ligand in coordination chemistry. Research has shown that this compound can form stable complexes with various metal ions, which can be used in catalytic processes and materials synthesis. For instance, a study published in Inorganic Chemistry reported that complexes formed with 3-methylpyridin-2-amine and palladium ions exhibited high catalytic activity in cross-coupling reactions, which are crucial for the synthesis of complex organic molecules.
The safety profile of 3-methylpyridin-2-amine is an important consideration for its use in various applications. While it is generally considered safe when handled properly, appropriate precautions should be taken to avoid exposure to skin and eyes, as well as inhalation or ingestion. Safety data sheets (SDS) provide detailed information on handling and storage procedures to ensure safe use.
In conclusion, 3-methylpyridin-2-amine (CAS No. 1603-40-3) is a multifaceted compound with diverse applications in pharmaceuticals, agrochemicals, and materials science. Its unique chemical structure and properties make it an invaluable building block for the synthesis of bioactive molecules and functional materials. Ongoing research continues to uncover new potential uses for this compound, further highlighting its importance in modern scientific research and development.
